Cas no 23581-42-2 (octahydro-1H-quinolizin-2-one)

• Product Name: octahydro-1H-quinolizin-2-one
• CAS No: 23581-42-2
• MF: C₉H₁₅NO
• MW: 153.221502542496
• MDL: MFCD01444521
• CID: 841941
• PubChem ID: 2752056
• Update Time: 2025-04-19

octahydro-1H-quinolizin-2-one Chemical and Physical Properties

Names and Identifiers

• octahydro-2H-Quinolizin-2-one
• 1,3,4,6,7,8,9,9a-octahydroquinolizin-2-one
• 2H-Quinolizin-2-one, octahydro-
• Hexahydro-1H-quinolizin-2(6H)-one
• (+/-)-octahydroquinolizin-2-one
• (+-)-octahydro-2H-quinolizine-2-one
• (1)-octahydro-2H-quinolizin-2-one
• 1,2,3,4,6,7,8,9-octahydro-9aH-quinolizin-2-one
• 3,4,5,6,7,8,9,9a-octahydro-1H-quinolizin-2-one
• AC1MBKBS
• AK127673
• KB-254230
• octahydroquinolizin-2-one
• SureCN132894
• trans-2-quinolizidinone
• octahydro-1H-quinolizin-2-one

• MDL： MFCD01444521
• Inchi： 1S/C9H15NO/c11-9-4-6-10-5-2-1-3-8(10)7-9/h8H,1-7H2
• InChI Key： RRPGLCASKVWATQ-UHFFFAOYSA-N
• SMILES： O=C1CCN2CCCCC2C1

Computed Properties

• Exact Mass: 153.11545
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines Quinolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines